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Compound of Interest

5-Nitro-1,2,3-benzenetricarboxylic
Compound Name: d
aci

Cat. No.: B1316948

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Nitro-1,2,3-
benzenetricarboxylic acid, a niche chemical compound with potential applications in various
scientific domains. This document collates its fundamental chemical properties, outlines
relevant experimental protocols for its analysis, and explores its potential biological significance
based on the broader class of nitroaromatic compounds.

Core Chemical Properties

5-Nitro-1,2,3-benzenetricarboxylic acid is a nitrated derivative of benzenetricarboxylic acid.
The presence of both nitro and carboxylic acid functional groups suggests its potential as a
versatile building block in organic synthesis and as a subject of study in medicinal chemistry.

Quantitative Data Summary
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Property Value Reference
Molecular Weight 255.14 g/mol [1112113114]
Chemical Formula CoHsNOs [1103114]
CAS Number 3807-81-6 [11[3]
Physical Form Solid [2]

Exact Mass 255.001511 [5]

Synthesis and Characterization

While specific, detailed synthesis protocols for 5-Nitro-1,2,3-benzenetricarboxylic acid are
not readily available in the public domain, general methods for the nitration of aromatic
carboxylic acids can be adapted. A plausible synthetic route would involve the nitration of 1,2,3-
benzenetricarboxylic acid using a mixture of nitric acid and sulfuric acid.

Hypothetical Synthesis Workflow
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Caption: Hypothetical synthesis workflow for 5-Nitro-1,2,3-benzenetricarboxylic acid.

Experimental Protocols

Detailed experimental protocols for 5-Nitro-1,2,3-benzenetricarboxylic acid are scarce.
However, based on the analysis of similar compounds, the following methodologies can be
proposed for its characterization and quantification.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. For 5-

Nitro-1,2,3-benzenetricarboxylic acid, both tH and 3C NMR would be essential for

confirming its structure.

e 1H NMR Spectroscopy: The proton NMR spectrum is expected to show signals

corresponding to the aromatic protons. The chemical shifts and coupling patterns of these
protons would be influenced by the electron-withdrawing effects of the nitro and carboxylic
acid groups.

13C NMR Spectroscopy: The carbon NMR spectrum would provide information about the
carbon skeleton of the molecule, including the chemical shifts of the carbonyl carbons in the
carboxylic acid groups and the aromatic carbons.

Mass Spectrometry (MS)

Mass spectrometry is a critical technique for determining the molecular weight and

fragmentation pattern of a compound.

Electron lonization (EI-MS): This technique would likely lead to the observation of the
molecular ion peak (M*) at m/z 255. The fragmentation pattern would provide valuable
structural information, with potential losses of H20, CO, COz, and NO:2 groups.

High-Resolution Mass Spectrometry (HRMS): HRMS would allow for the determination of the
exact mass of the molecular ion, confirming the elemental composition of the molecule.

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) would be a suitable method for the
purification and quantification of 5-Nitro-1,2,3-benzenetricarboxylic acid. A reversed-phase
C18 column with a mobile phase consisting of an aqueous buffer and an organic modifier (e.g.,

acetonitrile or methanol) with UV detection would be a good starting point for method

development.

Potential Biological Activity and Signaling Pathways
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Specific biological activities and the involvement of 5-Nitro-1,2,3-benzenetricarboxylic acid in
signaling pathways have not been documented. However, the broader class of nitroaromatic
compounds is known to exhibit a wide range of biological effects.[6][7]

General Biological Relevance of Nitro Compounds

Nitro-containing molecules have been extensively investigated for their therapeutic potential,
with applications including antibacterial, antifungal, and anticancer agents.[6][7] The biological
activity of these compounds is often attributed to the redox properties of the nitro group.

Hypothetical Mechanism of Action

The nitro group can undergo enzymatic reduction in biological systems to form reactive nitroso
and hydroxylamine intermediates. These reactive species can interact with cellular
macromolecules such as DNA and proteins, leading to cytotoxic or other biological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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